1-Phenyl-2,3-dimethyl-4-benzoylamino-5-pyrazolone

• CAS No.: 5702-68-1
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol
• IUPAC Name: N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)benzamide
• InChI: InChI=1S/C18H17N3O2/c1-13-16(19-17(22)14-9-5-3-6-10-14)18(23)21(20(13)2)15-11-7-4-8-12-15/h3-12H,1-2H3,(H,19,22)
• InChI Key: TWAXSNQMTXARTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3

Description

1-Phenyl-2,3-dimethyl-4-benzoylamino-5-pyrazolone (CAS: 5702-68-1) is a pyrazolone derivative with a benzamide group at the 4-position of the pyrazolone ring. This compound is structurally related to antipyrine (1-phenyl-2,3-dimethyl-5-pyrazolone), a well-known analgesic and antipyretic agent . Its synthesis involves the condensation of 1-phenyl-2,3-dimethyl-4-aminopyrazolone-5 with benzaldehyde, followed by methylation and hydrolysis steps .

Key identifiers include:

• Synonyms: 4-Benzamidoantipyrine, N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-benzamide .
• Molecular Formula: C₁₉H₁₉N₃O₂.
• Applications: Intermediate in drug synthesis (e.g., metamizole sodium derivatives) and biochemical studies .

Biological Activity

1-Phenyl-2,3-dimethyl-4-benzoylamino-5-pyrazolone, also known as N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)benzamide, is a compound belonging to the pyrazolone class. This compound has garnered attention due to its diverse biological activities, including antimicrobial, anti-inflammatory, and potential anticancer properties. This article reviews the biological activity of this compound, supported by data tables and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1-Phenyl-2,3-dimethyl-4-benzoylamino-5-pyrazolone is $C_{18}H_{17}N_{3}O_{2}$, with a molecular weight of 305.35 g/mol. Its structure features a pyrazolone ring, which is known for its pharmacological significance.

Antimicrobial Activity

Research has demonstrated that derivatives of pyrazolone compounds exhibit significant antimicrobial activity against various bacterial strains. In a study evaluating the antimicrobial effects of synthesized derivatives, 1-Phenyl-2,3-dimethyl-4-benzoylamino-5-pyrazolone showed promising results against both Gram-positive and Gram-negative bacteria. The effectiveness was measured using Minimum Inhibitory Concentration (MIC) values:

Compound	Bacterial Strain	MIC (µg/mL)
1-PDMBP	Staphylococcus aureus	32
1-PDMBP	Escherichia coli	64

This indicates that the compound possesses considerable antibacterial properties, making it a candidate for further development in antimicrobial therapies .

Anti-inflammatory Activity

The anti-inflammatory potential of 1-Phenyl-2,3-dimethyl-4-benzoylamino-5-pyrazolone has been evaluated in several studies. The compound was found to inhibit the production of pro-inflammatory cytokines in vitro. For instance, it reduced the levels of TNF-alpha and IL-6 in macrophage cell lines when exposed to lipopolysaccharide (LPS).

Anticancer Properties

In vitro studies have shown that this compound exhibits cytotoxic effects against various cancer cell lines. A notable study reported the following IC50 values for different cancer cell lines:

Cell Line	IC50 (µM)
HeLa	10
MCF7	15
A549	12

The mechanism of action appears to involve apoptosis induction and disruption of tubulin polymerization, which is critical for cancer cell division .

Study on Antimicrobial Efficacy

A comprehensive study was conducted to assess the antimicrobial efficacy of various pyrazolone derivatives, including 1-Phenyl-2,3-dimethyl-4-benzoylamino-5-pyrazolone. The researchers synthesized multiple derivatives and tested their activity against common pathogens. The results indicated that while many derivatives showed activity, this specific compound had one of the lowest MIC values against resistant strains .

Study on Anticancer Activity

Another pivotal research focused on the anticancer properties of pyrazolone derivatives. In this study, the effects of 1-Phenyl-2,3-dimethyl-4-benzoylamino-5-pyrazolone were evaluated on human leukemia cells. The compound demonstrated significant cytotoxicity with an IC50 value lower than many standard chemotherapeutics used for comparison. Flow cytometry analysis revealed that treated cells exhibited increased levels of apoptosis markers compared to untreated controls .

Comparison with Similar Compounds

Key Observations :

• The benzoylamino group in the target compound reduces water solubility compared to antipyrine and metamizole sodium, as evidenced by solubility studies of analogous 4-dimethylamino derivatives (e.g., 1-phenyl-2,3-dimethyl-4-dimethylamino-5-pyrazolone exhibits solubility of 0.1 g/100 mL at 25°C) .
• Biological Activity: Antipyrine and metamizole sodium exhibit direct pharmacological effects, whereas the benzoylamino derivative primarily serves as a synthetic intermediate. The bulkier benzoyl group may sterically hinder receptor interactions .

Solubility and Reactivity

Solubility Data (Water, 25°C):

Compound	Solubility (g/100 mL)	Source
1-Phenyl-2,3-dimethyl-4-dimethylamino-5-pyrazolone	0.10
Antipyrine	3.50
Metamizole sodium	>50.00

The low solubility of the benzoylamino derivative limits its direct therapeutic use but makes it valuable in organic synthesis, where lipophilicity aids in intermediate purification .

Reactivity:

• The 4-benzoylamino group participates in nucleophilic substitution reactions, enabling further functionalization (e.g., sulfonation or alkylation) .
• In contrast, antipyrine’s unsubstituted 4-position allows for easier nitrosation and subsequent reduction to amino derivatives .

Q & A

Q. What are the standard synthesis protocols for 1-Phenyl-2,3-dimethyl-4-benzoylamino-5-pyrazolone, and how can reaction conditions be optimized?

The compound is synthesized via multi-step reactions starting from acetoacetic ester and phenylhydrazine. Key steps include:

• Nitration : Use sodium nitrite in acidic conditions to introduce the nitroso group at position 4 .
• Reduction : Employ reducing agents (e.g., Sn/HCl) to convert the nitroso group to an amine .
• Benzoylation : React with benzaldehyde to form a Schiff base intermediate, followed by methylation using dimethyl sulfate . Optimization Tips : Control temperature (<50°C during nitration to avoid side reactions) and use polar aprotic solvents (e.g., DMF) to enhance yields. Monitor purity via TLC at each step .

Q. Which spectroscopic techniques are most effective for characterizing this compound and its intermediates?

• NMR Spectroscopy : Critical for confirming the pyrazolone core and substituent positions (e.g., ¹H NMR peaks at δ 2.1–2.3 ppm for methyl groups) .
• HPLC : Used to quantify purity (>98% required for pharmacological studies) and monitor reaction progress .
• UV-Vis Spectrophotometry : Detects metal-complex formation (e.g., cobalt(II) interactions at λ_max 450–500 nm in alkaline pH) .

Q. What are the primary analytical applications of this compound in metal ion detection?

The compound forms stable colored complexes with transition metals like cobalt(II) in alkaline media (pH 7.0–12.0). Methodological considerations include:

• pH Adjustment : Use ammonium acetate buffer (pH 6.5–7.0) to stabilize the complex .
• Sensitivity Enhancement : Add hydrophobic amines (e.g., 1,10-phenanthroline) to improve molar absorptivity .
• Interference Mitigation : Mask competing ions (e.g., Fe³⁺) with EDTA .

Advanced Research Questions

Q. How does structural modification at position 4 influence the compound’s bioactivity, and what synthetic strategies are effective?

Substituting the benzoylamino group with electron-withdrawing groups (e.g., nitro) enhances antibacterial activity. Key strategies:

• Chalcone Cyclization : React 4-nitrochalcone derivatives with phenylhydrazine to introduce pyrazoline moieties .
• Thiazolidinone Fusion : Incorporate thioxo-thiazolidinone rings via condensation reactions to target anti-inflammatory pathways . Example : Replacing benzamide with thiourea at position 4 increases antimicrobial potency (MIC: 8 µg/mL vs. S. aureus) .

Q. What strategies resolve contradictory data in the compound’s bioactivity across studies?

Discrepancies often arise from variations in:

• Assay Conditions : Standardize MIC testing using CLSI guidelines (pH 7.2, 37°C) .
• Solubility : Pre-dissolve the compound in DMSO (<1% v/v) to avoid aggregation artifacts .
• Structural Analog Comparison : Cross-reference with 4-aminoantipyrine derivatives (e.g., metamizole) to validate mechanisms .

Q. How can computational methods predict the compound’s interaction with biological targets?

• Docking Studies : Use AutoDock Vina to model binding to cyclooxygenase-2 (COX-2). Key interactions: Hydrogen bonding with Arg120 and hydrophobic contacts with Leu345 .
• DFT Calculations : Analyze electron density maps to identify reactive sites (e.g., C5 carbonyl for nucleophilic attacks) . Validation : Correlate computational results with experimental IC₅₀ values from enzyme inhibition assays .

Q. What methodological precautions are critical when studying the compound’s metal-complex stability?

• Kinetic Stability : Perform time-dependent spectrophotometry to assess complex degradation (e.g., half-life >2 hours at pH 9.0) .
• Thermodynamic Studies : Use Job’s method to determine stoichiometry (e.g., 1:2 Co²⁺:ligand ratio) .
• Competitive Binding : Test against EDTA to confirm metal selectivity .